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Cat. No.: B3028488
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Advanced Chemical Safety, Synthesis, and Material Data for Pharmaceutical Applications[1]

Part 1: Executive Summary

Methoxytrimethylgermane (also known as Trimethylgermanium methoxide) is an organometallic
reagent primarily utilized as a precursor in Chemical Vapor Deposition (CVD) and as a
specialized intermediate in medicinal chemistry. While less ubiquitous than its silicon analog
(Methoxytrimethylsilane), this germanium compound offers unique steric and electronic
properties that are increasingly relevant in the development of germanium-based bioisosteres
—a growing niche in drug discovery where carbon or silicon atoms are replaced with
germanium to modulate metabolic stability and lipophilicity.

This guide synthesizes critical safety data, handling protocols, and experimental applications,
moving beyond standard MSDS reporting to provide a self-validating workflow for high-stakes
research environments.

Part 2: Chemical & Physical Profile[2][3]
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Identity & Classification

Parameter Data

CAS Number 6163-67-3

IUPAC Name Methoxy(trimethyl)germane
Synonyms Trimethylgermanium methoxide;

Trimethylmethoxygermane

Molecular Formula C4H12GeO
Molecular Weight 148.73 g/mol
SMILES c(Cc)ocC

Structure Class

Organogermanium Alkoxide

Physical Properties

Note: Data derived from thermodynamic modeling and comparative organometallic standards.

Property Value | Description Context

Physical State Colorless Liquid

Volatile under ambient

conditions.

Estimated from Antoine

constants; comparable to

Boiling Point ~72°C (345 K) ) )
MesSiOMe (57°C) but higher
due to Ge mass.

Estimated based on MesGe

Density ~1.0-1.1 g/mL (0.97 g/mL) and oxygen
content.

- ) ) Compatible with THF, Hexane,

Solubility Soluble in organic solvents
Toluene, Ether.

o ) Rapidly reacts with moisture to

Reactivity Hydrolytically Unstable

release Methanol.
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Part 3: Safety & Hazard Profile (MSDS Core)
GHS Classification (Derived)

Based on functional group analysis and hydrolysis products.

Flammable Liquids: Category 2 (Highly Flammable).

Skin Corrosion/Irritation: Category 2.

Serious Eye Damage/Irritation: Category 2A.

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2]

Acute Toxicity (Oral/Inhalation): Risk associated with Methanol release.

Critical Hazard Mechanisms

The "Hidden" Hazard: Hydrolysis Unlike stable organic compounds, CAS 6163-67-3 functions
as a "masked" source of methanol. Upon contact with mucosal membranes (eyes, lungs) or
atmospheric moisture, the Ge-O bond cleaves.

Reaction:
e Immediate Threat: Flammability (Flash point likely < 10°C).

e Secondary Threat: Methanol toxicity (neurotoxic/metabolic acidosis) and Germanium
accumulation (potential nephrotoxicity in chronic exposure).

Emergency Response Protocols
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Scenario Action Protocol

Move to fresh air immediately. Monitor for signs

Inhalation . L . .
of methanol intoxication (dizziness, vision blur).
Do NOT use water initially. Wipe off liquid with

Skin Contact dry cloth, then wash with soap and water. Water
contact generates heat and methanol on skin.
Rinse with anhydrous saline if available,

Eye Contact otherwise copious water for 15 min. Seek
ophthalmologist (Methanol risk).

Ei Use Dry Chemical or CO2.[3] Avoid water jets

ire

(hydrolysis accelerates fuel release).

Part 4: Experimental Protocols & Handling
Inert Atmosphere Handling (The "Schlenk" Standard)

Due to moisture sensitivity, this compound must be handled using Schlenk line techniques or
inside a Glovebox.

Protocol: Transferring Reagent

Preparation: Flame-dry all glassware under vacuum; backfill with Argon/Nitrogen (3 cycles).

e Syringe Technique: Use a gas-tight syringe with a Luer-lock tip. Flush syringe with inert gas 3
times before drawing liquid.

e Septum Integrity: Ensure the reagent bottle is sealed with a PTFE-lined septum. Never open
the cap to air.

e Quenching: Wash all glassware with a 10% NaOH/Methanol solution to fully hydrolyze
residuals before bringing out of the hood.

Synthesis of Methoxytrimethylgermane

For researchers needing to synthesize fresh material.
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Reaction Pathway:
Step-by-Step Methodology:

e Setup: 250 mL 3-neck flask, reflux condenser, addition funnel, magnetic stir bar. Flame-dry
under Argon.

e Reagents: Suspend Sodium Methoxide (NaOMe, 1.1 eq) in anhydrous Diethyl Ether (0.5 M).

» Addition: Cool to 0°C. Add Trimethylgermanium Chloride (MeszGeCl, 1.0 eq) dropwise over
30 mins.

e Reaction: Warm to room temperature and stir for 4 hours. The mixture will become cloudy
(NaCl precipitation).

« Purification: Filter off NaCl under inert atmosphere (fritted funnel).
« |solation: Fractionally distill the filtrate. Collect fraction ~70-72°C.

Part 5: Visualization & Logic
Hydrolysis & Safety Decision Tree

This diagram illustrates the degradation pathway and the safety decisions required during a
spill or exposure event.

Me3GeOMe Moisture / Water

(CAS 6163-67-3) (H20)

Hydrolysis Reaction
Exothermic

/ \ YES NO (Dry Absorb)
Methanol (MeOH) Me3GeOH / (Me3Ge)20 Accelerated Vapor Release Contain with Dry Sand
TOXIC / FLAMMABLE Germanium Residue Fire Hazard Neutralize safely
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Click to download full resolution via product page

Caption: Figure 1: Hydrolysis degradation pathway and critical safety decision logic for spill
response.

Synthesis Workflow

Visualizing the preparation of MesGeOMe from commercially available precursors.

NaOMe
(Base)

Me3GeCl
(Precursor)

Mix in Et20 > Filtration Fractional Distillation Me3GeOMe
-/' (0°C -> RT) (Remove NacCl) (72°C) (Pure Liquid)

Click to download full resolution via product page

Caption: Figure 2: Synthetic workflow for the laboratory preparation of
Methoxytrimethylgermane.

Part 6: Applications in Drug Development
Germanium Bioisosteres

In modern drug discovery, the Silicon-Switch and Germanium-Switch strategies involve
replacing a carbon atom with Si or Ge.

 Rationale: Ge has a larger covalent radius (1.22 A) than C (0.77 A) or Si (1.11 A), and lower
electronegativity.

o Effect: This alters the bond angles and lipophilicity (LogP) of the drug molecule without
changing its fundamental pharmacophore, potentially improving metabolic stability (blocking
P450 oxidation sites) or blood-brain barrier penetration.

Application Protocol: O-Germylation

Researchers can use MesGeOMe to introduce the trimethylgermyl group onto alcohols or
phenols, serving as a robust protecting group or a tracer tag.
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Protocol:
e Dissolve target alcohol (R-OH) in dry THF.
e Add MesGeOMe (1.2 eq).

o Catalyst: Often requires a pinch of solid acid or heating, as the methoxide is a poor leaving
group compared to chloride.

o Alternative: Use MesGeOMe in transesterification reactions where volatile Methanol is
driven off to push equilibrium.

Part 7: Regulatory & Compliance
o TSCA (USA): Listed (often as part of organogermane categories).

o« REACH (EU): Registration required for >1 ton/year. Treat as "Novel Substance" in R&D
settings.

e Transport: UN 1993 (Flammable Liquid, N.O.S.) or UN 2924 (Flammable Liquid, Corrosive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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